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Compound of Interest

Compound Name: Z-Orn-OH

CAS No.: 2640-58-6

Cat. No.: B554780

Get Quote

Introduction: The Significance of Z-Orn-OH in
Peptide Synthesis
N-α-Cbz-L-ornithine (Z-Orn-OH) is a critical building block in the synthesis of peptides and

peptidomimetics containing the non-proteinogenic amino acid ornithine. The benzyloxycarbonyl

(Cbz or Z) group, introduced by Max Bergmann and Leonidas Zervas in 1932, remains a

cornerstone of peptide chemistry due to its robustness under a variety of conditions and its

selective removal under specific, non-hydrolytic protocols. Understanding the nuances of Z-

group deprotection is paramount for achieving high yields and purity in complex peptide

syntheses. This guide provides a detailed exploration of the primary methods for Z-Orn-OH
deprotection, offering mechanistic insights, field-proven protocols, and troubleshooting advice

for researchers and drug development professionals.

Core Principle: The Lability of the Benzylic Carbon-
Oxygen Bond
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The efficacy of the Z-group as a protecting moiety stems from the unique reactivity of the

benzylic C-O bond. This bond is susceptible to cleavage by methods that generate a stabilized

benzyl cation or a benzyl radical, allowing for the release of the free amine under relatively mild

conditions that leave other functionalities, such as peptide bonds, intact. The two most

prevalent and reliable strategies for Z-group cleavage are catalytic hydrogenation and

acidolysis.

Method 1: Catalytic Hydrogenation - The "Clean"
Cleavage
Catalytic hydrogenation is often the preferred method for Z-group removal due to its

exceptionally clean reaction profile. The byproducts are toluene and carbon dioxide, which are

volatile and easily removed, simplifying purification.

Mechanism of Action
The reaction proceeds on the surface of a heterogeneous catalyst, typically palladium on

carbon (Pd/C). Hydrogen gas is adsorbed onto the catalyst surface, where it is activated. The

Z-protected ornithine also adsorbs to the catalyst, facilitating the hydrogenolysis of the weak

benzylic C-O bond. This process releases the free amine of ornithine, toluene, and carbon

dioxide.
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Catalytic Hydrogenation Mechanism

Z-Orn-OH

Adsorbed Complex
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H2 Pd/C Catalyst Surface
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Hydrogenolysis
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Acidolysis Deprotection Workflow

Z-Orn-OH in Acetic Acid

Add HBr/AcOH

Reaction at RT
(Formation of Benzyl Bromide, CO2, and Ornithine salt)

Precipitation with Ether

Filtration & Washing

Ornithine•HBr Salt
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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